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Welcome to the technical support center for Helium-Neon (HeNe) lasers. This resource is
designed for researchers, scientists, and drug development professionals to quickly diagnose
and resolve issues with mode hopping in their laser systems, ensuring the stability and
reliability of your experimental results.

Frequently Asked Questions (FAQS)
Q1: What is mode hopping in a HeNe laser?

Al: Mode hopping is a phenomenon where the laser's output abruptly switches from one
longitudinal mode to another. This results in a sudden change in the laser's frequency and a
corresponding fluctuation in its output power. In many precision applications, such as
interferometry and spectroscopy, this instability can be a significant source of error.

Q2: What are the primary causes of mode hopping?

A2: The most common cause of mode hopping in HeNe lasers is a change in the laser's
resonant cavity length. Even minute changes, on the order of a fraction of the laser's
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wavelength, can cause the standing wave pattern within the cavity to favor a different
longitudinal mode. The primary drivers for these cavity length changes are:

o Thermal Instability: As the laser tube warms up or the ambient temperature fluctuates, the
materials of the laser cavity expand or contract, altering its length. This is often observed as
"mode sweep" during the laser's warm-up period.[1]

e Mechanical Vibrations: External vibrations from equipment such as pumps, fans, or even
building vibrations can be transmitted to the laser cavity, causing rapid changes in mirror
separation.

» Acoustic Noise: Loud noises can create pressure waves that induce vibrations in the laser's
mechanical structure.

e Power Supply Instability: Fluctuations in the drive current can lead to thermal changes in the
laser tube, indirectly causing mode hopping.[2]

Q3: How can | tell if my HeNe laser is mode hopping?

A3: You can identify mode hopping through several observations:

e Fluctuations in Output Power: A sudden, step-like change in the measured optical power is a
strong indicator of a mode hop.

« Instability in Interferometric Measurements: If you are using the laser for interferometry,
mode hopping will cause the fringe pattern to jump or become unstable.

e Using a Scanning Fabry-Perot Interferometer: This instrument allows you to directly observe
the longitudinal mode structure of the laser's output. A mode hop will be visible as the
disappearance of one mode peak and the appearance of another.

Q4: What is the difference between mode hopping and polarization switching?

A4: While both phenomena can cause fluctuations in output power, they are distinct. Mode
hopping involves the laser's operation shifting from one longitudinal mode to another.[3]
Polarization switching, on the other hand, is the sudden change in the polarization state of the
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different modes, which is a common issue in shorter laser tubes.[3] For many stabilized HeNe
lasers, adjacent longitudinal modes have orthogonal polarizations.[4]

Troubleshooting Guide

This guide provides a step-by-step approach to diagnosing and resolving mode hopping in your
HeNe laser system.

Step 1: Initial Observation and Warm-up
o Symptom: Unstable output power, particularly within the first 30-60 minutes of operation.

o Cause: Thermal instability as the laser tube reaches its equilibrium operating temperature.
The cavity length is changing due to thermal expansion.

o Solution: Allow the laser to fully warm up before taking critical measurements. For most
systems, a warm-up period of at least one hour is recommended. If the instability persists,
proceed to the next steps.

Step 2: Environmental Isolation

e Symptom: Random, sudden jumps in power or frequency, not necessarily correlated with
warm-up.

» Cause: Mechanical vibrations or acoustic noise coupling into the laser cavity.
e Solution:
o Place the laser on a vibration isolation table.

o Identify and mitigate sources of vibration in the lab (e.g., move pumps to a separate area,
use damping materials).

o Enclose the laser setup to shield it from acoustic noise.

Step 3: Power Supply and Electrical Integrity
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o Symptom: Persistent, erratic mode hopping even after a full warm-up and in a stable
mechanical environment.

o Cause: Unstable power supply or electrical noise.
e Solution:

o Ensure the laser power supply is providing a stable current according to the
manufacturer's specifications.

o Check for and eliminate any ground loops in your experimental setup.
o Use high-quality, shielded cables for all connections to the laser and detectors.
Step 4: Active Stabilization Techniques

If the passive solutions above are insufficient for your application's stability requirements, active
stabilization methods may be necessary.

e Thermal Stabilization:

o Description: This method uses a feedback loop to maintain a constant laser tube
temperature, thereby stabilizing the cavity length. Typically, a heater (like nichrome wire) is
wrapped around the laser tube, and its output is controlled by a temperature sensor and a
PID controller.[1][3]

o Best For: Applications requiring significantly better stability than an unstabilized laser,
where cost and complexity are moderate.

e Polarization Stabilization:

o Description: This technique is used for lasers that support two orthogonal polarization
modes. The intensities of these two modes are detected separately, and a feedback circuit
adjusts the cavity length (usually via a heater) to maintain a constant ratio or difference
between the two intensities.[5][6] This effectively locks the modes to a specific position on

the gain curve.
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o Best For: High-stability applications requiring a single frequency output, as one of the
polarized modes can be selected with a polarizer.

o External Reference Stabilization:

o Description: For the highest level of stability, the laser's frequency can be locked to an
external, absolute frequency reference, such as an absorption line in iodine vapor.[7] A
feedback system adjusts the laser's cavity length to keep the output frequency centered
on the absorption peak.

o Best For: Metrology and other applications demanding exceptional long-term frequency
accuracy and stability.

Quantitative Data on Stabilization Techniques

The following table summarizes the typical frequency stability and accuracy achievable with
different stabilization methods for HeNe lasers.

Stabilization Typical Optical Frequency Long-Term Absolute
Method Power Variation Stability (1 yr) Accuracy
Unstabilized >50 mW 1.5 GHz >1in 1076 3 x10"-6
Thermal )

o ~2 mW 75 MHz ~1in 1077 1.5 x 10"-7
Stabilization
Dual Mode
Polarization ~1.5mW 1 MHz ~1in 1078 2 x10"-9
Stabilization
lodine Cell

- ~0.2 mW <5 kHz <1in 1010 <1x10M11
Stabilization

Data compiled from various sources, including[8][9]. Values can vary depending on the specific
laser design and environmental conditions.

Experimental Protocols

Protocol 1: Observing Longitudinal Modes with a Scanning Fabry-Perot Interferometer (SFPI)
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Objective: To visually inspect the longitudinal mode structure of a HeNe laser and observe
mode hopping in real-time.

Materials:

HeNe Laser

Scanning Fabry-Perot Interferometer (SFPI)

Oscilloscope

Photodetector

Appropriate laser safety eyewear

Methodology:

e Setup:

[e]

Position the HeNe laser so that its output beam is directed into the input aperture of the
SFPI.

o Align the SFPI according to the manufacturer's instructions to achieve a clear interference
pattern.

o Place a photodetector at the output of the SFPI to measure the transmitted light intensity.

o Connect the output of the photodetector to the vertical input (Channel 1) of the
oscilloscope.

o Connect the ramp voltage output from the SFPI controller to the horizontal input (Channel
2 or External Trigger) of the oscilloscope.

e Observation:

o Turn on the HeNe laser and the SFPI.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Set the oscilloscope to display Channel 1 versus Channel 2 (or trigger on the ramp
voltage). You should see a series of peaks on the oscilloscope screen. Each peak
corresponds to a longitudinal mode of the laser that is within the gain bandwidth.

o As the laser warms up, you will observe these peaks drifting across the screen, which is
known as "mode sweep".

o A"mode hop" will be visible as a sudden disappearance of one peak and the appearance
of a new peak at a different position on the screen, accompanied by an abrupt change in
the relative amplitudes of the existing peaks.
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Caption: Logical relationship between causes and solutions for mode hopping.
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Caption: Troubleshooting workflow for diagnosing and resolving mode hopping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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